Cas no 130473-32-4 (6-Acetyl-2,2-dimethyl-2H,4H-1,3-dioxin-4-one)
130473-32-4 structure
Product Name:6-Acetyl-2,2-dimethyl-2H,4H-1,3-dioxin-4-one
CAS No:130473-32-4
MF:C8H10O4
MW:170.162602901459
CID:2769936
PubChem ID:14638415
Update Time:2025-04-21
6-Acetyl-2,2-dimethyl-2H,4H-1,3-dioxin-4-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID60562437
- 6-Acetyl-2,2-dimethyl-2H,4H-1,3-dioxin-4-one
- 130473-32-4
-
- Inchi: 1S/C8H10O4/c1-5(9)6-4-7(10)12-8(2,3)11-6/h4H,1-3H3
- InChI Key: AEDNJAZCQCXWHR-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=CC(=O)OC1(C)C
Computed Properties
- Exact Mass: 170.05790880g/mol
- Monoisotopic Mass: 170.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52.6Ų
6-Acetyl-2,2-dimethyl-2H,4H-1,3-dioxin-4-one Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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